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aziridinyl)phosphinyl)piperazine

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,4-Bis(bis(1-aziridinyl)phosphinyl)piperazine, also known by synonyms such as Dipin and
its National Cancer Institute designation NSC 80096, is a bifunctional alkylating agent.[1][2] Its
structure, featuring two bis(1-aziridinyl)phosphinyl groups attached to a central piperazine ring,
is key to its biological activity. The strained aziridine rings are highly reactive, enabling the
molecule to form covalent bonds with nucleophilic sites on biological macromolecules, most
notably DNA. This capability places it in the category of antineoplastic agents, specifically as a
DNA cross-linking agent, which has been a cornerstone of cancer chemotherapy. This guide
provides a comprehensive overview of its chemical structure, properties, and known biological
activities, intended to support further research and development efforts.

Chemical Structure and Identifiers

The core structure of this compound consists of a piperazine ring functionalized at the 1 and 4
positions with bis(1-aziridinyl)phosphinyl moieties.

Chemical Structure:
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Identifiers:
Identifier Value
IUPAC Name 1,4-bis[bis(aziridin-1-yl)phosphoryl]piperazine
CAS Number 738-99-8[1]
Molecular Formula C12H24N602P2[1]
Synonyms Dipin, Dipine, 1,4-Bis(N,N'-diethylene

phosphamide)piperazine, NSC 80096[1][2]

Physicochemical and Toxicological Properties

A summary of the known physicochemical and toxicological properties of 1,4-Bis(bis(1-
aziridinyl)phosphinyl)piperazine is presented below. It is classified as a highly toxic and
combustible compound.[1]

Property Value Reference
Molecular Weight 346.31 g/mol [1]
Melting Point 186 °C [1]
XLogP3 -1.2 [1]
Oral LD50 (mouse) 68 mg/kg [1]
Peritoneal LD50 (mouse) 90 mg/kg [1]
Toxicity Class Highly Toxic [1]

Combustible; burning
Flammability produces toxic nitrogen oxides  [1]

and phosphorus oxide fumes.

Spectral Data:

Detailed experimental spectral data (*H-NMR, 3C-NMR, IR, Mass Spectrometry) for 1,4-
Bis(bis(1-aziridinyl)phosphinyl)piperazine are not readily available in the public domain
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based on the conducted searches.

Synthesis

A specific, detailed experimental protocol for the synthesis of 1,4-Bis(bis(1-
aziridinyl)phosphinyl)piperazine was not found in the available literature. However, the
synthesis of analogous bis(aziridinyl)phosphinyl compounds generally involves the reaction of
a suitable phosphorus oxychloride derivative with aziridine in the presence of a base to
neutralize the HCI formed.

Mechanism of Action and Biological Activity

As a bifunctional alkylating agent, the primary mechanism of action of 1,4-Bis(bis(1-
aziridinyl)phosphinyl)piperazine is the induction of DNA damage, specifically interstrand and
intrastrand cross-links. This activity is initiated by the protonation of the aziridine rings under
physiological conditions, which facilitates nucleophilic attack by DNA bases.

The proposed mechanism involves the sequential alkylation of two nucleophilic sites on DNA,
leading to the formation of a covalent bridge. The N7 position of guanine is a particularly
favorable site for alkylation. The formation of these cross-links physically obstructs DNA
replication and transcription, triggering cell cycle arrest and ultimately leading to apoptosis
(programmed cell death).

Signaling Pathway for DNA Damage Response:

The DNA damage induced by this agent activates a complex network of cellular signaling
pathways.
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Caption: DNA Damage Response Pathway initiated by 1,4-Bis(bis(1-
aziridinyl)phosphinyl)piperazine.

Experimental Protocols

Detailed experimental protocols for the use of 1,4-Bis(bis(1-aziridinyl)phosphinyl)piperazine
in specific biological assays are not readily available. However, a general workflow for
assessing the cytotoxic and mechanistic activity of such a compound is outlined below.

General Experimental Workflow for Cytotoxicity and Mechanistic Studies:
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Caption: General workflow for evaluating the in vitro activity of an anticancer compound.
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Safety and Handling

1,4-Bis(bis(1-aziridinyl)phosphinyl)piperazine is designated as a highly toxic compound and
should be handled with extreme caution in a controlled laboratory setting.[1] Appropriate
personal protective equipment (PPE), including gloves, lab coat, and safety goggles, is
mandatory. Work should be conducted in a well-ventilated fume hood to avoid inhalation of any
dust or aerosols. Due to its mutagenic potential as a DNA alkylating agent, appropriate
measures to prevent exposure are critical. It is recommended to store the compound in a cool,
dry, and well-ventilated area, away from foodstuffs.[1]

Conclusion

1,4-Bis(bis(1-aziridinyl)phosphinyl)piperazine is a potent bifunctional alkylating agent with
potential applications in cancer research. Its ability to induce DNA cross-links forms the basis of
its cytotoxic activity. While general information on its properties and mechanism of action is
available, a lack of specific experimental data, including spectral analyses and detailed
biological studies, highlights the need for further investigation to fully characterize this
compound and explore its therapeutic potential. Researchers should exercise extreme caution
when handling this highly toxic substance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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